Cas no 2227716-84-7 ((1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol)
2227716-84-7 structure
Product Name:(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:2227716-84-7
MF:C9H8BrF3O
MW:269.058432579041
CID:5570039
PubChem ID:165657022
Update Time:2023-07-11
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
- EN300-1955783
- 2227716-84-7
-
- Inchi: 1S/C9H8BrF3O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
- InChI Key: XTGJZJQQIDLRTP-QMMMGPOBSA-N
- SMILES: BrC1C=C(C)C=C(C=1)[C@@H](C(F)(F)F)O
Computed Properties
- Exact Mass: 267.97106g/mol
- Monoisotopic Mass: 267.97106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1955783-0.05g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.1g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.25g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-1.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 1.0g |
$1343.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-2.5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-5.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 5.0g |
$3894.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-10.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 10.0g |
$5774.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-1g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 5g |
$3065.0 | 2023-09-17 |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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